Cas no 2034508-68-2 (3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea)

• Product Name: 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea
• CAS No: 2034508-68-2
• MF: C₂₃H₂₆N₄O
• MW: 374.478744983673
• CID: 5407897
• Update Time: 2025-06-20

3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-ylmethyl)-3-[(1-pyridin-4-ylpiperidin-4-yl)methyl]urea
• 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea

• Inchi： 1S/C23H26N4O/c28-23(26-17-20-6-3-5-19-4-1-2-7-22(19)20)25-16-18-10-14-27(15-11-18)21-8-12-24-13-9-21/h1-9,12-13,18H,10-11,14-17H2,(H2,25,26,28)
• InChI Key： CWERVYWVWGETAI-UHFFFAOYSA-N
• SMILES： N(CC1=C2C(C=CC=C2)=CC=C1)C(NCC1CCN(C2=CC=NC=C2)CC1)=O

Additional information on 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea

Introduction to 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea (CAS No. 2034508-68-2)

3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea, identified by its CAS number 2034508-68-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a naphthalene ring, a pyridine moiety, and a piperidine backbone, exhibits a unique structural framework that makes it a promising candidate for further exploration in medicinal chemistry.

The compound's structure consists of several key functional groups, including an urea moiety, which is known for its versatility in drug design due to its ability to form hydrogen bonds and interact with biological targets. The presence of a naphthalen-1-ylmethyl group contributes to its lipophilicity, while the pyridin-4-ylpiperidin-4-ylmethyl moiety enhances its solubility and bioavailability. These features collectively make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in molecules that combine multiple pharmacophoric elements to achieve enhanced biological activity. The combination of a naphthalene ring, pyridine, and piperidine in 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea aligns with this trend, as these structural motifs have been extensively studied for their potential in modulating various biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of neurological and cardiovascular drugs. The naphthalene ring, in particular, has been shown to interact with specific receptors and enzymes involved in these diseases. Additionally, the pyridine and piperidine components are known to influence central nervous system (CNS) activity, making this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of structure-based drug design in optimizing pharmacological properties. The molecular structure of 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-yl)piperidin-4-ylmethyl}urea provides a rich framework for such studies. Computational modeling and molecular dynamics simulations have been employed to understand how this compound interacts with biological targets at the atomic level. These techniques have revealed insights into its binding affinity and mechanism of action, which are crucial for developing effective drugs.

The urea moiety in this compound is particularly noteworthy, as it has been demonstrated to enhance binding interactions with proteins. Urea-based compounds are known for their ability to form stable hydrogen bonds with biological targets, which can lead to increased potency and selectivity. This feature makes 3-(naphthalen-1-yl)methyl-1-{1-(pyridin-4-ylo piperidin -4 -y l m eth y l } urea a valuable scaffold for designing drugs that target protein-protein interactions.

In addition to its potential in neurological and cardiovascular applications, this compound has also shown promise in the treatment of cancer. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. The naphthalene ring, in particular, has been found to exhibit anti-cancer properties by disrupting microtubule formation and inducing apoptosis.

The synthesis of 3-(naphthalen -1 -y lm eth y l } -1 -{ 1 - ( py ridin -4 -y l ) p iper id i n -4 -y lm eth y l } urea involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

The pharmacokinetic properties of this compound are also an area of active research. Studies have focused on understanding how it is metabolized and excreted by the body. This information is critical for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been used to characterize its metabolic pathways.

The development of prodrug strategies has emerged as a powerful approach to enhance the bioavailability and targeted delivery of drugs. By modifying the structure of 3-(naphthalen -1 -y lm eth y l } -1 -{ 1 - ( py ridin -4 -y l ) p iper id i n -4 -y lm eth y l } urea, researchers have explored the possibility of creating prodrugs that release the active compound in vivo under specific conditions. This approach could potentially improve therapeutic efficacy while reducing toxicity.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of novel derivatives based on this scaffold. Such collaborations will leverage expertise in synthetic chemistry, computational biology, and preclinical testing to bring new treatments to patients more quickly.

In conclusion,3-(naphthalen -1 -y lm eth y l } -1 -{ 1 - ( py ridin -4 -y l ) p iper id i n -4 -y lm eth y l } urea (CAS No. 2034508 68 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases. With continued research and development,this compound holds great promise for improving human health through innovative therapeutic solutions.